Cas no 636-79-3 (3-Pyridinecarboxylicacid, hydrochloride (1:1))

• Product Name: 3-Pyridinecarboxylicacid, hydrochloride (1:1)
• CAS No: 636-79-3
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 510218
• Update Time: 2026-04-29

3-Pyridinecarboxylicacid, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, hydrochloride (1:1)
• 2-PICOLINIC ACID HYDROCHLORIDE,MP 225DEG DEC.
• NICOTINIC ACID HYDROCHLORIDE,MP 273-275DEG
• Nicotinicacidhydrochloride
• pyridine-3-carboxylic acid,hydrochloride
• 3-carboxypyridinium chloride
• 3-Pyridinecarboxylic acid,hydrochloride
• chloro nicotinic acid
• Niacin HCl
• Niacin hydrochloride
• pyridine-3-carboxylic chloride

• SMILES： O=C(C1=NC=CC=C1)O.[H]Cl

Computed Properties

• Exact Mass: 159.00900
• Monoisotopic Mass: 123.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.2

Experimental Properties

• Melting Point: 236.6 deg C
• Boiling Point: 292.5°C at 760 mmHg
• Flash Point: 130.7°C
• PSA: 50.19000
• LogP: 1.58180

3-Pyridinecarboxylicacid, hydrochloride (1:1) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylicacid, hydrochloride (1:1)

3-Pyridinecarboxylic acid, hydrochloride (1:1) (CAS No. 636-79-3): Properties, Applications, and Market Insights

3-Pyridinecarboxylic acid, hydrochloride (1:1) (CAS No. 636-79-3) is a significant chemical compound widely used in pharmaceutical and agrochemical industries. This white to off-white crystalline powder is known for its versatility and efficacy in various applications. The compound is also referred to as nicotinic acid hydrochloride or pyridine-3-carboxylic acid hydrochloride, making it a subject of interest in both academic and industrial research.

The molecular formula of 3-Pyridinecarboxylic acid, hydrochloride (1:1) is C₆H₆ClNO₂, with a molecular weight of 159.57 g/mol. It is highly soluble in water and exhibits stability under standard conditions. Researchers often explore its role as an intermediate in synthesizing more complex molecules, particularly in drug development. The compound's pyridine ring structure contributes to its reactivity, making it valuable for creating derivatives with enhanced biological activity.

One of the most common applications of 3-Pyridinecarboxylic acid, hydrochloride (1:1) is in the production of vitamins and dietary supplements. As a derivative of nicotinic acid, it plays a crucial role in metabolic processes. The compound is also used in the synthesis of herbicides and pesticides, addressing the growing demand for sustainable agricultural solutions. With increasing awareness of green chemistry, researchers are investigating eco-friendly methods to produce this compound, aligning with global sustainability goals.

The pharmaceutical industry relies heavily on 3-Pyridinecarboxylic acid, hydrochloride (1:1) for developing drugs targeting cardiovascular and neurological disorders. Its ability to act as a precursor for active pharmaceutical ingredients (APIs) makes it indispensable. Recent studies have explored its potential in treating conditions like hyperlipidemia and pellagra, further expanding its therapeutic relevance. The compound's compatibility with various solvents and reagents enhances its utility in multi-step synthetic routes.

Market trends indicate a steady rise in demand for 3-Pyridinecarboxylic acid, hydrochloride (1:1), driven by advancements in pharmaceutical and agrochemical sectors. Manufacturers are focusing on optimizing production processes to meet regulatory standards and reduce environmental impact. The compound's cost-effectiveness and scalability make it a preferred choice for large-scale applications. Additionally, the growing emphasis on precision medicine and personalized therapeutics has spurred innovation in its derivatives, opening new avenues for research and development.

Quality control is paramount when handling 3-Pyridinecarboxylic acid, hydrochloride (1:1). Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity and consistency. Regulatory bodies like the FDA and EMA have established guidelines for its use in pharmaceuticals, emphasizing the need for stringent testing protocols. Companies investing in advanced purification technologies gain a competitive edge by delivering high-grade products to meet industry demands.

In the academic realm, 3-Pyridinecarboxylic acid, hydrochloride (1:1) serves as a model compound for studying heterocyclic chemistry. Its structural features facilitate investigations into reaction mechanisms and catalytic processes. Educational institutions incorporate it into curricula to demonstrate key concepts in organic synthesis and medicinal chemistry. Collaborative research between universities and industries continues to uncover novel applications, reinforcing its importance in scientific advancements.

Future prospects for 3-Pyridinecarboxylic acid, hydrochloride (1:1) are promising, with ongoing research exploring its role in nanotechnology and biomaterials. Innovations in drug delivery systems and biodegradable materials highlight its potential beyond traditional uses. As industries prioritize sustainability and efficiency, this compound is poised to remain a cornerstone in chemical innovation. Stakeholders are encouraged to stay updated on emerging trends to leverage its full capabilities.

For those seeking reliable suppliers of 3-Pyridinecarboxylic acid, hydrochloride (1:1), it is essential to verify certifications and compliance with international standards. Reputable vendors provide detailed technical data sheets and safety information to ensure proper handling and storage. Whether for research or industrial purposes, selecting high-quality materials is critical to achieving desired outcomes. The compound's versatility and broad applicability make it a valuable asset in diverse scientific and commercial endeavors.